Cas no 190191-69-6 (Methyl 1,3-dioxane-5-carboxylate)
190191-69-6 structure
Product Name:Methyl 1,3-dioxane-5-carboxylate
CAS No:190191-69-6
MF:C6H10O4
MW:146.141202449799
CID:137344
PubChem ID:45090056
Update Time:2025-04-19
Methyl 1,3-dioxane-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1,3-dioxane-5-carboxylate
- VLMXHXVWOSBWTO-UHFFFAOYSA-N
- 1,3-Dioxane-5-carboxylicacid,methyl ester
- 1,3-Dioxane-5-carboxylicacid,methylester(9CI)
- 190191-69-6
- 1,3-Dioxane-5-carboxylic acid, methyl ester
- methyl1,3-dioxane-5-carboxylate
- METHYL ESTER1,3-DIOXANE-5-CARBOXYLIC ACID
- DTXSID80666562
- AKOS015911131
- SCHEMBL1820626
-
- Inchi： 1S/C6H10O4/c1-8-6(7)5-2-9-4-10-3-5/h5H,2-4H2,1H3
- InChI Key： VLMXHXVWOSBWTO-UHFFFAOYSA-N
- SMILES： O1COCC(C(=O)OC)C1
Computed Properties
- Exact Mass: 146.05800
- Monoisotopic Mass: 146.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8A^2
- XLogP3: -0.3
Experimental Properties
- Density: 1.158
- Boiling Point: 177.499 °C at 760 mmHg
- Flash Point: 65.234 °C
- Refractive Index: 1.43
- PSA: 44.76000
- LogP: -0.22010
Methyl 1,3-dioxane-5-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 1,3-dioxane-5-carboxylate Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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